Cas no 344265-67-4 (4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE)

• Product Name: 4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE
• CAS No: 344265-67-4
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• MDL: MFCD00180865
• CID: 5214466
• Update Time: 2026-03-06

4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorophenyl)-2-methylthiomorpholine-3,5-dione
• 4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE

• MDL： MFCD00180865
• Inchi： 1S/C11H10ClNO2S/c1-7-11(15)13(10(14)6-16-7)9-4-2-3-8(12)5-9/h2-5,7H,6H2,1H3
• InChI Key： KUTHGDAELYFYDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(CSC(C)C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 62.7

Additional information on 4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE

Professional Introduction to 4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE (CAS No. 344265-67-4)

4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE, identified by its Chemical Abstracts Service (CAS) number 344265-67-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfone derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 4-(3-chlorophenyl)-2-methyl-3,5-thiomorpholinedione incorporates a morpholine ring substituted with a methyl group at the 2-position and a thione group at the 3- and 5-positions. The presence of a chlorophenyl moiety at the 4-position introduces electrophilic characteristics, which can be exploited for various chemical transformations and interactions with biological targets. This combination of functional groups makes the compound a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in sulfone derivatives due to their broad spectrum of biological activities. Sulfones have been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties, among others. The thione group in 4-(3-chlorophenyl)-2-methyl-3,5-thiomorpholinedione is particularly noteworthy, as it can participate in redox reactions and form disulfide bonds, which are crucial for protein-protein interactions and signal transduction pathways.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling and are often implicated in various diseases, including cancer. By targeting kinases, compounds like 4-(3-chlorophenyl)-2-methyl-3,5-thiomorpholinedione could modulate signaling pathways that are dysregulated in pathological conditions. Preliminary studies have suggested that this compound may inhibit the activity of specific kinases by binding to their active sites and disrupting their function.

The chlorophenyl group in the molecule also contributes to its binding affinity by forming hydrophobic interactions with the target protein. This feature is particularly important in drug design, as it allows for the optimization of binding properties through structure-based drug design (SBDD) and computationally aided drug design (CADD) techniques. These methods leverage computational models to predict how modifications to the molecular structure will affect its binding affinity and selectivity.

Recent advances in high-throughput screening (HTS) have enabled researchers to rapidly test large libraries of compounds for biological activity. 4-(3-chlorophenyl)-2-methyl-3,5-thiomorpholinedione has been subjected to HTS campaigns to identify potential therapeutic applications. These screens have revealed promising leads that warrant further investigation into their mechanisms of action and potential clinical utility.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the morpholine ring, introduction of the thione groups, and attachment of the chlorophenyl moiety. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

In addition to its potential as a kinase inhibitor, 4-(3-chlorophenyl)-2-methyl-3,5-thiomorpholinedione may also exhibit other biological activities. For instance, its sulfone group could interact with reactive oxygen species (ROS), making it a candidate for antioxidant therapy. Furthermore, its ability to form disulfide bonds suggests it could modulate redox-sensitive signaling pathways, which are relevant in conditions such as neurodegenerative diseases.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. By systematically modifying various functional groups in 4-(3-chlorophenyl)-2-methyl-3,5-thiomorpholinedione, researchers can generate analogs with enhanced potency, selectivity, and pharmacokinetic properties. This iterative process is essential for optimizing lead compounds into viable drug candidates.

The pharmacokinetic profile of this compound is another critical factor that must be evaluated during drug development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be thoroughly characterized to ensure that the compound is safe and effective in humans. Preclinical studies using animal models provide valuable insights into these parameters before human trials can begin.

In conclusion, 4-(3-CHLOROPHENYL)-2-METHYL-3,5-THIOMORPHOLINEDIONE (CAS No. 344265-67-4) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it holds significant potential for contributing to advancements in pharmaceutical chemistry and medicinal biology.